Cas no 145459-19-4 (Heterophyllin B)

Heterophyllin B is an active cyclic peptide isolated from Pseudostellaria heterophylla Heterophyllin B can be used in the study of esophageal cancer

Heterophyllin B structure

Product Name:Heterophyllin B

CAS No:145459-19-4

Molecular Formula:C₄₀H₅₈N₈O₈

Molecular Weight:778.9

CID:218732

PubChem ID:102022989

Heterophyllin B Properties

Names and Identifiers

- Heterophyllin B
- Cyclo(glycylglycyl-L-leucyl-L-prolyl-L-prolyl-L-prolyl-L-isoleucyl-L-phenylalanyl)
- Cyclo(glycylglycyl-L-isoleucyl-L-prolyl-L-prolyl-L-prolyl-L-isole ucyl-L-phenylalanyl)
- 1H,25H-Tripyrrolo[1,2-a:1',2'-d:1'',2''-g][1,4,7,10,13,16,19,22]octaazacyclotetracosine,cyclic peptide deriv.
- 24-Benzyl-27-butan-2-yl-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo[28.3.0.03,7.09,13
- C40H58N8O8
- 8146AH
- (3S,9S,15S,24S,27S,30S)-24-benzyl-27-[(2S)-butan-2-yl]-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo[28.3.0.03,7.09,13]tritriacontane-2,8,14,17,20,23,26,29-octone
- CS-0016982
- AKOS030530179
- MS-31412
- (6S,15S,18S,20aS,25aS,30aS)-15-Benzyl-18-((S)-sec-butyl)-6-isobutylicosahydro-1H,25H-tripyrrolo[1,2-a:1',2'-d:1'',2''-g][1,4,7,10,13,16,19,22]octaazacyclotetracosin-5,8,11,14,17,20,25,30(30aH)-octaone
- HY-N1476
- HeterophyllinB
- 145459-19-4
- MFCD22125018
- 1ST14907
- (3S,9S,15S,24S,27S,30S)-24-BENZYL-27-[(2S)-BUTAN-2-YL]-15-(2-METHYLPROPYL)-1,7,13,16,19,22,25,28-OCTAAZATETRACYCLO[28.3.0.0(3),?.0?,(1)(3)]TRITRIACONTAN-2,8,14,17,20,23,26,29-OCTONE
- (3S,9S,15S,24S,27S,30S)-24-benzyl-27-((2S)-butan-2-yl)-15-(2-methylpropyl)-1,7,13,16,19,22,25,28-octazatetracyclo(28.3.0.03,7.09,13)tritriacontane-2,8,14,17,20,23,26,29-octone
- DA-53957
- +Expand
- MDL： MFCD22125018
- InChIKey： KYAVLJJQNUHRMR-PPLFBOPFSA-N
- Inchi： InChI=1S/C40H58N8O8/c1-5-25(4)34-37(53)44-27(21-26-12-7-6-8-13-26)35(51)42-22-32(49)41-23-33(50)43-28(20-24(2)3)38(54)47-18-10-15-30(47)40(56)48-19-11-16-31(48)39(55)46-17-9-14-29(46)36(52)45-34/h6-8,12-13,24-25,27-31,34H,5,9-11,14-23H2,1-4H3,(H,41,49)(H,42,51)(H,43,50)(H,44,53)(H,45,52)/t25-,27-,28-,29-,30-,31-,34-/m0/s1
- SMILES： CCC(C)C1C(=O)NC(CC2=CC=CC=C2)C(=O)NCC(=O)NCC(=O)NC(CC(C)C)C(=O)N3C(CCC3)C(=O)N4C(CCC4)C(=O)N5C(CCC5)C(=O)N1

Computed Properties

Exact Mass: 778.437761g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 6
Monoisotopic Mass: 778.437761g/mol
Monoisotopic Mass: 778.437761g/mol
Topological Polar Surface Area: 206Å²
Heavy Atom Count: 56
Complexity: 1480
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 778.9

Experimental Properties

LogP: 1.18790
PSA: 223.88000
Boiling Point: 1159.7±65.0 °C at 760 mmHg
Melting Point: No data available
Flash Point: 655.1±34.3 °C
Solubility: Very slightly soluble (0.13 g/l) (25 º C),
Color/Form: Powder
Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),

Heterophyllin B Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AM6J-5mg	Heterophyllin B	145459-19-4	99%	5mg	$240.00	2024-06-20
A2B Chem LLC	AE94507-1mg	Heterophyllin B	145459-19-4	98%	1mg	$137.00	2024-04-20
Aaron	AR00AMEV-5mg	Heterophyllin B	145459-19-4	98%	5mg	$240.00
abcr	AB493949-5mg	Heterophyllin b; .	145459-19-4		5mg	€287.50	2024-08-02
Ambeed	A456680-1mg	(6S,15S,18S,20aS,25aS,30aS)-15-Benzyl-18-((S)-sec-butyl)-6-isobutylicosahydro-1H,25H-tripyrrolo[1,2-a:1',2'-d:1'',2''-g][1,4,7,10,13,16,19,22]octaazacyclotetracosin-5,8,11,14,17,20,25,30(30aH)-octaone	145459-19-4	98%	1mg	$66.0	2024-08-03
Chemenu	CM198830-10mg	Heterophyllin B	145459-19-4	97%	10mg	$299
ChemFaces	CFN90627-20mg	Heterophyllin B	145459-19-4	>=98%	20mg	$298
ChemScence	CS-0016982-5mg	Heterophyllin B	145459-19-4	99.24%	5mg	$184.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0727-100mg	Heterophyllin B	145459-19-4	98%	100mg	$390	2023-09-20
DC Chemicals	DCT-024-20 mg	Heterophyllin B	145459-19-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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7. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

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8. 57. Ion-exchange studies of phosphates. Part I. Ion-exchange sorption and pH-titration methods for detection of complex formation

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9. Biomass-derived three-dimensional carbon framework for a flexible fibrous supercapacitor and its application as a wearable smart textile†

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